(E)-3-(furan-2-yl)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]prop-2-enamide
• InChI: InChI=1S/C21H16N4O2S/c26-20(10-9-18-4-2-12-27-18)23-16-7-5-15(6-8-16)19-14-28-21(25-19)24-17-3-1-11-22-13-17/h1-14H,(H,23,26)(H,24,25)/b10-9+
• InChI Key: GSWMOCCDQCGQCF-MDZDMXLPSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC2=NC(=CS2)C3=CC=C(C=C3)NC(=O)C=CC4=CC=CO4
• Isomeric SMILES: C1=CC(=CN=C1)NC2=NC(=CS2)C3=CC=C(C=C3)NC(=O)/C=C/C4=CC=CO4
• Molecular Formula: C21H16N4O2S
• Molecular Weight: 388.4 g/mol

Description

(E)-3-(furan-2-yl)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)acrylamide, also known as FPTQ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and biotechnology.

Scientific Research Applications

Overview of Acrylamide Research

Acrylamide research is extensive, covering its formation during food processing, its environmental presence, and its health implications, including neurotoxicity and carcinogenicity. While the specific compound "(E)-3-(furan-2-yl)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)acrylamide" does not directly appear in the literature, the broader research on acrylamide and related compounds offers valuable insights into potential areas of application, including:

• Health Impact Studies : Research on acrylamide's effects on human health, focusing on its potential neurotoxic and carcinogenic effects, suggests a need for monitoring exposure levels in occupational settings and through dietary intake (Bergmark, 1997); (Schettgen et al., 2004).

• Exposure and Risk Assessment : Studies assessing dietary exposure to acrylamide and associated health risks, including cancer and neurotoxic effects, underscore the importance of understanding acrylamide's presence in food and the environment (Olesen et al., 2008); (Park, 2021).

• Metabolic and Biological Effects : Investigations into the metabolism of acrylamide in humans and its biological effects, including the formation of hemoglobin adducts, provide insights into the body's response to acrylamide exposure and the potential for biological monitoring of exposure levels (Fennell et al., 2005); (Fennell et al., 2006).